Cas no 1470559-48-8 (3-Quinolinecarboxylic acid, 6-chloro-2-ethyl-)
3-Quinolinecarboxylic acid, 6-chloro-2-ethyl- Chemical and Physical Properties
Names and Identifiers
-
- 3-Quinolinecarboxylic acid, 6-chloro-2-ethyl-
-
- Inchi: 1S/C12H10ClNO2/c1-2-10-9(12(15)16)6-7-5-8(13)3-4-11(7)14-10/h3-6H,2H2,1H3,(H,15,16)
- InChI Key: ZGXQHKKDFUZRHF-UHFFFAOYSA-N
- SMILES: N1C2C(=CC(Cl)=CC=2)C=C(C(O)=O)C=1CC
3-Quinolinecarboxylic acid, 6-chloro-2-ethyl- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-382955-1.0g |
6-chloro-2-ethylquinoline-3-carboxylic acid |
1470559-48-8 | 1.0g |
$1117.0 | 2023-03-02 | ||
| Enamine | EN300-382955-2.5g |
6-chloro-2-ethylquinoline-3-carboxylic acid |
1470559-48-8 | 2.5g |
$2316.0 | 2023-03-02 | ||
| Enamine | EN300-382955-5.0g |
6-chloro-2-ethylquinoline-3-carboxylic acid |
1470559-48-8 | 5.0g |
$2933.0 | 2023-03-02 | ||
| Enamine | EN300-382955-10.0g |
6-chloro-2-ethylquinoline-3-carboxylic acid |
1470559-48-8 | 10.0g |
$3687.0 | 2023-03-02 |
3-Quinolinecarboxylic acid, 6-chloro-2-ethyl- Related Literature
-
Qiao Song,Angela Bamesberger,Lingyun Yang,Haley Houtwed,Haishi Cao Analyst, 2014,139, 3588-3592
-
Amandine Altmayer-Henzien,Valérie Declerck,David J. Aitken,Ewen Lescop,Denis Merlet,Jonathan Farjon Org. Biomol. Chem., 2013,11, 7611-7615
-
Christopher B. Rodell,Christopher B. Highley,Minna H. Chen,Neville N. Dusaj,Chao Wang,Lin Han,Jason A. Burdick Soft Matter, 2016,12, 7839-7847
-
J. Zagora,M. Voslař,L. Schreiberová,I. Schreiber Phys. Chem. Chem. Phys., 2002,4, 1284-1291
-
Joseph W. Bennett,Diamond T. Jones,Blake G. Hudson,Joshua Melendez-Rivera,Robert J. Hamers,Sara E. Mason Environ. Sci.: Nano, 2020,7, 1642-1651
Additional information on 3-Quinolinecarboxylic acid, 6-chloro-2-ethyl-
Professional Introduction to Compound with CAS No. 1470559-48-8 and Product Name: 3-Quinolinecarboxylic acid, 6-chloro-2-ethyl
The compound identified by the CAS number 1470559-48-8 and the product name 3-Quinolinecarboxylic acid, 6-chloro-2-ethyl represents a significant area of interest in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the quinoline derivatives, a class of heterocyclic compounds that have garnered considerable attention due to their diverse biological activities and potential therapeutic applications. Quinoline derivatives are well-known for their role in treating various diseases, including malaria, bacterial infections, and certain types of cancer.
In recent years, there has been a surge in research focused on quinoline-based compounds due to their structural versatility and biological efficacy. The presence of a chloro group at the 6-position and an ethyl group at the 2-position in 3-Quinolinecarboxylic acid, 6-chloro-2-ethyl introduces unique electronic and steric properties that can influence its interactions with biological targets. This specific arrangement has been strategically designed to enhance binding affinity and selectivity, making it a promising candidate for further development.
The pharmacological profile of 3-Quinolinecarboxylic acid, 6-chloro-2-ethyl has been extensively studied in academic and industrial research settings. Preliminary studies suggest that this compound exhibits notable activity against certain enzymes and receptors involved in cancer progression. The quinoline core is known to interfere with DNA replication and transcription, which are critical processes in tumor growth. Additionally, the chloro and ethyl substituents may enhance the compound's ability to cross the blood-brain barrier, potentially expanding its therapeutic window.
One of the most exciting aspects of quinoline derivatives is their potential to act as scaffolds for drug design. The flexibility of the quinoline ring allows for modifications at various positions, enabling researchers to fine-tune biological activity. For instance, the substitution pattern in 3-Quinolinecarboxylic acid, 6-chloro-2-ethyl may contribute to its selective inhibition of specific kinases or other enzymes over others. This selectivity is crucial for minimizing side effects and improving patient outcomes.
Recent advancements in computational chemistry have accelerated the discovery process for novel quinoline derivatives like 3-Quinolinecarboxylic acid, 6-chloro-2-ethyl. Molecular modeling techniques have enabled researchers to predict binding affinities and optimize structures before conducting expensive wet-lab experiments. These simulations have helped identify key interactions between the compound and its target proteins, providing valuable insights into its mechanism of action.
The synthesis of 3-Quinolinecarboxylic acid, 6-chloro-2-ethyl involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies have been employed to ensure high yields and purity. Techniques such as palladium-catalyzed cross-coupling reactions have been particularly useful in constructing the complex quinoline framework efficiently. The synthesis process also emphasizes green chemistry principles to minimize waste and environmental impact.
In vitro studies have demonstrated promising results regarding the biological activity of 3-Quinolinecarboxylic acid, 6-chloro-2-ethyl. These studies have shown that the compound can inhibit the growth of various cancer cell lines by disrupting key signaling pathways involved in cell proliferation and survival. The chloro group at position 6 appears to play a critical role in modulating these interactions, enhancing the compound's potency.
Furthermore, preclinical studies are underway to evaluate the safety and efficacy of 3-Quinolinecarboxylic acid, 6-chloro-2-ethyl in animal models. These studies aim to provide a comprehensive understanding of its pharmacokinetic properties, including absorption, distribution, metabolism, excretion (ADME), and potential toxicity profiles. Such information is essential for determining appropriate dosing regimens and identifying any potential adverse effects before human trials.
The development of novel anticancer agents remains a high priority in modern medicine due to the increasing incidence of cancer worldwide. Quinoline derivatives offer a rich structural framework for designing molecules with tailored biological activities. The unique features of 3-Quinolinecarboxylic acid, 6-chloro-2-ethyl, such as its substitution pattern and electronic properties, position it as a valuable tool in this ongoing effort.
Collaborative efforts between academic institutions and pharmaceutical companies are crucial for translating laboratory discoveries into clinical therapies. The research on compounds like 3-Quinolinecarboxylic acid, 6-chloro-2-ethyl exemplifies this synergy, where fundamental scientific inquiry meets applied drug development. Such collaborations foster innovation and accelerate progress towards more effective treatments for patients worldwide.
1470559-48-8 (3-Quinolinecarboxylic acid, 6-chloro-2-ethyl-) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)